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Introduction

Disperse Orange 80, identified by the Colour Index name C.I. 11127 and CAS number 59948-
51-5, is a monoazo disperse dye.[1] Azo dyes represent a significant class of colorants
characterized by the presence of one or more azo groups (—N=N-) connecting aromatic rings.
Disperse dyes, in general, are non-ionic molecules with low water solubility, making them
suitable for dyeing hydrophobic fibers. This technical guide provides a comprehensive overview
of the chemical properties, structure, and synthesis of Disperse Orange 80, along with
generalized experimental protocols for its characterization.

Chemical and Physical Properties

Disperse Orange 80 is a single azo class dye with the molecular formula C20H20NeO3 and a
molecular weight of 392.41 g/mol .[1] While specific experimental data for the melting point and
boiling point of Disperse Orange 80 are not readily available in the reviewed literature,
disperse dyes are typically solids at room temperature. For comparison, similar azo dyes like
Disperse Orange 13 have a melting point in the range of 149-153°C.
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The solubility of disperse dyes is a critical parameter for their application. They are generally
characterized by low water solubility but are soluble in organic solvents.[1][2][3][4] The solubility
is influenced by the polarity of the solvent and the specific functional groups present in the dye
molecule.

Table 1: Physicochemical Properties of Disperse Orange 80 and Related Compounds

Value for Disperse Orange

Propert Notes

perty 80
CAS Number 59948-51-5[1]
C.l. Name C.l. 11127[1]
Molecular Formula C20H20N603[1]
Molecular Weight 392.41 g/mol [1]
Appearance Red-light orange solid[1] Typical for this class of dye.

_ _ , Similar azo dyes melt in the
Melting Point Data not available

150-250°C range.
- Low in water; Soluble in Specific quantitative data is not
Solubility i .
organic solvents. available.

Chemical Structure

The structure of Disperse Orange 80 is derived from its synthesis process. It is a monoazo
dye, indicating the presence of one -N=N- group.

Caption: Chemical Structure of Disperse Orange 80.

Synthesis Pathway

The manufacturing process for Disperse Orange 80 involves a two-step diazotization and
coupling reaction.[1]

» Diazotization: 4-Nitrobenzenamine is treated with a source of nitrous acid (e.g., sodium
nitrite in an acidic medium) to form a diazonium salt.
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e Coupling: The resulting diazonium salt is then reacted with the coupling component, 3-[[2-(2-
cyanoethoxy)ethyllphenylamino]-propanenitrile, to form the final Disperse Orange 80 dye.

Synthesis of Disperse Orange 80
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Caption: Synthesis pathway of Disperse Orange 80.

Experimental Protocols

Detailed experimental protocols for the characterization of Disperse Orange 80 are not widely
published. However, the following sections provide generalized methodologies for the
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spectroscopic analysis of monoazo disperse dyes, which can be adapted for Disperse Orange
80.

UV-Visible (UV-Vis) Spectroscopy

Objective: To determine the maximum absorption wavelength (Amax) of the dye, which is
characteristic of its color, and to quantify its concentration in solution.

Methodology:

» Solvent Selection: Choose a suitable organic solvent in which the dye is readily soluble, such
as acetone, ethanol, or dimethylformamide (DMF).

e Preparation of Stock Solution: Accurately weigh a small amount of Disperse Orange 80 and
dissolve it in the chosen solvent to prepare a stock solution of known concentration (e.g.,
100 mg/L).

o Preparation of Standard Solutions: Prepare a series of standard solutions of decreasing
concentrations by serial dilution of the stock solution.

e Spectrophotometric Analysis:

o Use a UV-Vis spectrophotometer and set the wavelength range to scan from
approximately 300 to 700 nm.

o Use the pure solvent as a blank to zero the instrument.

o Measure the absorbance of each standard solution.

o Identify the wavelength of maximum absorbance (Amax).
o Data Analysis:

o Plot a calibration curve of absorbance at Amax versus concentration for the standard
solutions.

o The resulting graph should be linear and follow the Beer-Lambert law.
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Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in the Disperse Orange 80 molecule.
Methodology:
e Sample Preparation:

o KBr Pellet Method: Mix a small amount of the finely ground dye sample (1-2 mg) with
approximately 100-200 mg of dry potassium bromide (KBr). Grind the mixture thoroughly
to ensure a homogenous sample. Press the mixture into a transparent pellet using a
hydraulic press.

o Attenuated Total Reflectance (ATR): Place a small amount of the solid dye sample directly
onto the ATR crystal.

e Spectroscopic Analysis:
o Place the prepared sample in the FT-IR spectrometer.
o Record the spectrum, typically in the range of 4000 to 400 cm~1.

o Acquire a background spectrum of the empty sample holder (or clean ATR crystal) and
subtract it from the sample spectrum.

o Data Analysis:

o Identify the characteristic absorption bands for the functional groups present in Disperse
Orange 80. Expected characteristic peaks for a monoazo dye of this structure include:

s ~2250 cm~%: C=N (nitrile) stretching.

» ~1600-1450 cm~1: Aromatic C=C stretching and N=N (azo) stretching. The azo group
vibration is often weak in the infrared spectrum.

» ~1520 and ~1340 cm~1: Asymmetric and symmetric NO2 stretching from the nitro group.

» ~1250-1000 cm~1: C-N stretching and C-O-C (ether) stretching.
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= ~3100-3000 cm~*: Aromatic C-H stretching.

» ~2960-2850 cm~1: Aliphatic C-H stretching.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the detailed molecular structure of Disperse Orange 80 by analyzing
the chemical environment of its protons (*H NMR) and carbon atoms (:3C NMR).

Methodology:

o Sample Preparation: Dissolve a sufficient amount of the dye (typically 5-10 mg for *H NMR
and 20-50 mg for 3C NMR) in a suitable deuterated solvent (e.g., deuterated chloroform
(CDCIs) or deuterated dimethyl sulfoxide (DMSO-ds)). Add a small amount of a reference
standard, such as tetramethylsilane (TMS), if not already present in the solvent.

e Spectroscopic Analysis:
o Place the NMR tube containing the sample into the NMR spectrometer.
o Acquire the *H NMR and 13C NMR spectra.

o Additional 2D NMR experiments, such as COSY (Correlated Spectroscopy) and HSQC
(Heteronuclear Single Quantum Coherence), can be performed to aid in structure
elucidation.

o Data Analysis:
o 1H NMR:

» The aromatic protons will typically appear in the downfield region (& 7.0-8.5 ppm). The
protons on the nitro-substituted ring will be more downfield due to the electron-
withdrawing effect of the nitro group.

» The protons of the ethyl and propyl chains will appear in the upfield region (5 2.0-4.5
ppm). The chemical shifts will be influenced by the adjacent nitrogen, oxygen, and nitrile
groups.
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o 13C NMR:
= Aromatic carbons will resonate in the range of & 110-160 ppm.
» The carbon of the nitrile group (C=N) will appear around & 115-125 ppm.

» Aliphatic carbons will be found in the upfield region of the spectrum.

Conclusion

Disperse Orange 80 is a monoazo dye with a well-defined chemical structure and synthesis
pathway. While specific quantitative data on some of its physical properties are limited in
publicly available literature, its general characteristics are consistent with those of other
disperse dyes in its class. The experimental protocols outlined in this guide provide a
framework for the detailed spectroscopic characterization of Disperse Orange 80, which is
essential for quality control, research, and development purposes in various scientific and
industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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